Cas no 1258693-80-9 (1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol)

• Product Name: 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol
• CAS No: 1258693-80-9
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5557362
• Update Time: 2025-06-20

1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-[2-(4-fluorophenoxy)ethyl]-
• 1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol
• 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol

• Inchi： 1S/C13H18FNO2/c14-11-3-5-13(6-4-11)17-9-8-15-7-1-2-12(16)10-15/h3-6,12,16H,1-2,7-10H2
• InChI Key： TUBMBDUWFXFNSW-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=C(F)C=C2)CCCC(O)C1

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±42.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol

Introduction to 1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol (CAS No. 1258693-80-9)

1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol (CAS No. 1258693-80-9) is a versatile compound with significant potential in the pharmaceutical and chemical industries. This compound, also known as 4-fluorophenoxyethyl piperidin-3-ol, has garnered attention due to its unique chemical structure and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings.

Chemical Properties

1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-ol is a white crystalline solid with a molecular formula of C₁₃H₁₇FNO₂. It has a molecular weight of 240.27 g/mol and exhibits excellent solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's structure features a piperidine ring substituted with a fluoro-substituted phenoxy group and a hydroxyl group, which contribute to its unique chemical and biological properties.

The presence of the fluorine atom in the phenoxy group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The hydroxyl group on the piperidine ring can participate in hydrogen bonding, which may influence its binding affinity to various biological targets.

Synthesis Methods

The synthesis of 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-fluorophenol with 1-bromo-2-chloroethane to form 4-fluorophenoxyethyl bromide, followed by nucleophilic substitution with piperidin-3-ol. This method provides good yields and is scalable for industrial production.

An alternative synthetic route involves the use of palladium-catalyzed coupling reactions. For instance, Suzuki coupling can be employed to couple 4-fluorophenylboronic acid with 1-bromo-2-chloroethane, followed by nucleophilic substitution with piperidin-3-ol. This method offers high regioselectivity and functional group tolerance, making it suitable for the synthesis of complex derivatives.

Biological Activities

1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol has demonstrated a range of biological activities that make it a valuable compound for pharmaceutical research. One of its notable properties is its ability to modulate ion channels and receptors involved in neuronal function. Studies have shown that this compound can act as a partial agonist at serotonin receptors (5-HT_1A) and as an antagonist at dopamine receptors (D₂). These activities suggest potential applications in the treatment of neurological disorders such as depression and schizophrenia.

In addition to its effects on neurotransmitter systems, 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol has been investigated for its anti-inflammatory properties. Research indicates that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings highlight its potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Potential Applications

The diverse biological activities of 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol have led to its exploration in various therapeutic areas. In neurology, this compound is being studied for its potential to alleviate symptoms of mood disorders and neurodegenerative diseases. Preclinical studies have shown promising results in animal models of depression and anxiety, where it exhibited antidepressant-like effects without significant side effects.

In the field of pain management, 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol has shown analgesic properties by modulating nociceptive pathways. Its ability to interact with multiple targets involved in pain signaling makes it a promising candidate for developing novel pain relievers with improved efficacy and safety profiles.

Beyond its therapeutic applications, this compound also holds potential in diagnostic imaging. The fluorine atom in its structure can be labeled with radioisotopes such as fluorine-18 (¹⁸F), which is commonly used in positron emission tomography (PET) imaging. This property allows for the development of radiotracers that can be used to visualize specific biological processes or disease states.

Literature Review and Current Research Trends

The scientific literature on 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol is rapidly expanding, reflecting growing interest in its therapeutic potential. Recent studies have focused on optimizing its pharmacokinetic properties through structural modifications and prodrug strategies. For example, researchers have explored the use of ester prodrugs to enhance oral bioavailability and reduce first-pass metabolism.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various indications. Early-phase trials have shown promising results, with good tolerability profiles and favorable pharmacodynamic effects observed in patient populations. These findings underscore the need for further investigation into the full therapeutic potential of this compound.

In conclusion, 1-[2-(4-fluorophenoxy)ethyl]piperidin-3-ol (CAS No. 1258693-80-9) is a multifaceted compound with significant promise in pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for drug development across multiple therapeutic areas. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.